89-51-0

Homophthalic acid

In Stock

• CAS RN:
• 89-51-0

• Formula:
• C9H8O4

• InChI:
• InChI=1S/C9H8O4/c10-8(11)5-6-3-1-2-4-7(6)9(12)13/h1-4H,5H2,(H,10,11)(H,12,13)

• InChIKey:
• ZHQLTKAVLJKSKR-UHFFFAOYSA-N

• Homophthalic acid, also known as Homophthalic acid, is a useful research compound. Its molecular formula is C9H8O4 and its molecular weight is 180.16 g/mol. The purity is usually 95%.

Protocetraric acid

In Stock

• CAS RN:
• 489-51-0

• Formula:
• C18H14O9

• InChI:
• InChI=1S/C18H14O9/c1-6-3-10(21)8(4-19)15-11(6)18(25)27-16-9(5-20)13(22)12(17(23)24)7(2)14(16)26-15/h3-4,20-22H,5H2,1-2H3,(H,23,24)

• InChIKey:
• VOXMONAUSQZPTP-UHFFFAOYSA-N

• Protocetraric acid is a carbonyl compound.

1,2,3,4-Tetrahydro-5,6-dimethoxy-N-methyl-2-naphthylamine

• CAS RN:
• 21489-51-0

• Formula:
• C13H19NO2

• InChI:
• InChI=1S/C13H19NO2/c1-14-10-5-6-11-9(8-10)4-7-12(15-2)13(11)16-3/h4,7,10,14H,5-6,8H2,1-3H3

• InChIKey:
• TWLQXTYICBLGEN-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydro-5,6-dimethoxy-N-methyl-2-naphthylamine is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.

2,3'-Dicyanobiphenyl

In Stock

• CAS RN:
• 42289-51-0

• Formula:
• C14H8N2

• InChI:
• InChI=1S/C14H8N2/c15-9-11-4-3-6-12(8-11)14-7-2-1-5-13(14)10-16/h1-8H

• InChIKey:
• OLCLHKQNHIAZPI-UHFFFAOYSA-N

• 2,3'-Dicyanobiphenyl is a useful research compound. Its molecular formula is C14H8N2 and its molecular weight is 204.23 g/mol. The purity is usually 95%.

(3-Chlorophenyl)(4-methoxyphenyl)methanone

In Stock

• CAS RN:
• 13389-51-0

• Formula:
• C14H11ClO2

• InChI:
• InChI=1S/C14H11ClO2/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9H,1H3

• InChIKey:
• QUFDKCFTORNAAH-UHFFFAOYSA-N

• (3-Chlorophenyl)(4-methoxyphenyl)methanone, also known as (3-Chlorophenyl)(4-methoxyphenyl)methanone, is a useful research compound. Its molecular formula is C14H11ClO2 and its molecular weight is 246.69 g/mol. The purity is usually 95%.

N-Biotinylcaproylaminocaproic Acid

In Stock

• CAS RN:
• 89889-51-0

• Formula:
• C22H38N4O5S

• InChI:
• InChI=1S/C22H38N4O5S/c27-18(23-14-8-2-4-12-20(29)30)10-3-1-7-13-24-19(28)11-6-5-9-17-21-16(15-32-17)25-22(31)26-21/h16-17,21H,1-15H2,(H,23,27)(H,24,28)(H,29,30)(H2,25,26,31)/t16-,17-,21-/m0/s1

• InChIKey:
• SRKRKWYAHKIBEW-FIKGOQFSSA-N

• N-Biotinylcaproylaminocaproic Acid, also known as N-Biotinylcaproylaminocaproic Acid, is a useful research compound. Its molecular formula is C22H38N4O5S and its molecular weight is 470.6 g/mol. The purity is usually 95%.

Ethyl 6-[3-(4-methylpiperazinomethyl)phenyl]-6-oxohexanoate

In Stock

• CAS RN:
• 898789-51-0

• Formula:
• C20H30N2O3

• InChI:
• InChI=1S/C20H30N2O3/c1-3-25-20(24)10-5-4-9-19(23)18-8-6-7-17(15-18)16-22-13-11-21(2)12-14-22/h6-8,15H,3-5,9-14,16H2,1-2H3

• InChIKey:
• PBPNNWZQHOICLF-UHFFFAOYSA-N

• Ethyl 6-[3-(4-methylpiperazinomethyl)phenyl]-6-oxohexanoate is a useful research compound. Its molecular formula is C20H30N2O3 and its molecular weight is 346.5 g/mol. The purity is usually 95%.

4-(3,4-dimethoxybenzoyl)-3-hydroxy-5-phenyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636989-51-0

• Formula:
• C25H22N2O5

• InChI:
• InChI=1S/C25H22N2O5/c1-31-19-11-10-18(13-20(19)32-2)23(28)21-22(17-8-4-3-5-9-17)27(25(30)24(21)29)15-16-7-6-12-26-14-16/h3-14,22,28H,15H2,1-2H3/b23-21+

• InChIKey:
• TWINHJAGKNECBO-UHFFFAOYSA-N

• 4-(3,4-dimethoxybenzoyl)-3-hydroxy-5-phenyl-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H22N2O5 and its molecular weight is 430.46. The purity is usually 95%.

2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide

In Stock

• CAS RN:
• 893789-51-0

• Formula:
• C21H20BrN3O4S2

• InChI:
• InChI=1S/C21H20BrN3O4S2/c1-13(2)14-3-7-16(8-4-14)24-19(26)12-30-21-23-11-18(20(27)25-21)31(28,29)17-9-5-15(22)6-10-17/h3-11,13H,12H2,1-2H3,(H,24,26)(H,23,25,27)

• InChIKey:
• NPJUVVWSLCRWOZ-UHFFFAOYSA-N

• 2-((5-((4-bromophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide is a useful research compound. Its molecular formula is C21H20BrN3O4S2 and its molecular weight is 522.43. The purity is usually 95%.

6-Acetyl-8-cyclopentyl-5-methyl-2-[[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino]pyrido[2,3-d]pyrimidin-7-one

In Stock

• CAS RN:
• 571189-51-0

• Formula:
• C25H31N7O2

• InChI:
• InChI=1S/C25H31N7O2/c1-16-20-15-27-25(28-21-9-8-19(14-26-21)31-12-10-30(3)11-13-31)29-23(20)32(18-6-4-5-7-18)24(34)22(16)17(2)33/h8-9,14-15,18H,4-7,10-13H2,1-3H3,(H,26,27,28,29)

• InChIKey:
• PBSZUBKCQUPZFE-UHFFFAOYSA-N

• 6-Acetyl-8-cyclopentyl-5-methyl-2-[[5-(4-methylpiperazin-1-yl)pyridin-2-yl]amino]pyrido[2,3-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C25H31N7O2 and its molecular weight is 461.6 g/mol. The purity is usually 95%.

Alatanin 2

• CAS RN:
• 131189-51-0

• Formula:
• C39H43O20+

• InChI:
• InChI=1S/C39H42O20/c1-51-23-10-17(5-6-20(23)42)36-26(13-19-21(43)11-18(41)12-22(19)55-36)56-39-35(50)33(48)37(28(58-39)15-54-38-34(49)32(47)31(46)27(14-40)57-38)59-29(44)7-4-16-8-24(52-2)30(45)25(9-16)53-3/h4-13,27-28,31-35,37-40,46-50H,14-15H2,1-3H3,(H3-,41,42,43,44,45)/p+1

• InChIKey:
• GHSMFVLHRTWFOO-UHFFFAOYSA-O

• Alatanin 2 belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Alatanin 2 is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, alatanin 2 is primarily located in the cytoplasm. Outside of the human body, alatanin 2 can be found in root vegetables. This makes alatanin 2 a potential biomarker for the consumption of this food product.
  Peonidin 3-(4-sinapoylgentiobioside) is a glycoside and a member of flavonoids.

1-(4-Methoxyphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea

In Stock

• CAS RN:
• 330189-51-0

• Formula:
• C15H17N3O2S

• InChI:
• InChI=1S/C15H17N3O2S/c1-20-11-8-6-10(7-9-11)16-14(19)18-15-17-12-4-2-3-5-13(12)21-15/h6-9H,2-5H2,1H3,(H2,16,17,18,19)

• InChIKey:
• DZJAAIBZJJPNCS-UHFFFAOYSA-N

• 1-(4-methoxyphenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea is a member of ureas.

6'-Chloro-2-((2-(diethylamino)ethyl)isopropylamino)-o-acetotoluidide hydrochloride

• CAS RN:
• 102489-51-0

• Formula:
• C18H31Cl2N3O

• InChI:
• InChI=1S/C18H30ClN3O.ClH/c1-6-21(7-2)11-12-22(14(3)4)13-17(23)20-18-15(5)9-8-10-16(18)19;/h8-10,14H,6-7,11-13H2,1-5H3,(H,20,23);1H

• InChIKey:
• ACICUOKESZVAFL-UHFFFAOYSA-N

• 6'-Chloro-2-((2-(diethylamino)ethyl)isopropylamino)-o-acetotoluidide hydrochloride, also known as 6'-Chloro-2-((2-(diethylamino)ethyl)isopropylamino)-o-acetotoluidide hydrochloride, is a useful research compound. Its molecular formula is C18H31Cl2N3O and its molecular weight is 376.4 g/mol. The purity is usually 95%.

1-Hydroxy-2-(N-acetylcysteinyl)-3-butene

In Stock

• CAS RN:
• 144889-51-0

• Formula:
• C9H15NO4S

• InChI:
• InChI=1S/C9H15NO4S/c1-3-7(4-11)15-5-8(9(13)14)10-6(2)12/h3,7-8,11H,1,4-5H2,2H3,(H,10,12)(H,13,14)/t7?,8-/m0/s1

• InChIKey:
• CVFXMLXLNNEEJM-MQWKRIRWSA-N

• N-Acetyl-S-(1-hydroxymethyl-2-propenyl)-cysteine is a N-acyl-L-amino acid.

5-{[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]methyl}-2-furoic acid

Usually In Stock

• CAS RN:
• 1190289-51-0

• Formula:
• C19H18O6

• InChI:
• InChI=1S/C19H18O6/c1-2-3-4-12-9-18(20)25-17-10-13(5-7-15(12)17)23-11-14-6-8-16(24-14)19(21)22/h5-10H,2-4,11H2,1H3,(H,21,22)

• InChIKey:
• DPVAVAAUHVKPBJ-UHFFFAOYSA-N

• 5-{[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]methyl}-2-furoic acid is a useful research compound. Its molecular formula is C19H18O6 and its molecular weight is 342.347. The purity is usually 95%.

N1-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide

In Stock

• CAS RN:
• 1705389-51-0

• Formula:
• C20H23N3O3S

• InChI:
• InChI=1S/C20H23N3O3S/c1-23-10-9-13-11-14(7-8-16(13)23)17(24)12-21-19(25)20(26)22-15-5-3-4-6-18(15)27-2/h3-8,11,17,24H,9-10,12H2,1-2H3,(H,21,25)(H,22,26)

• InChIKey:
• TWUHSIZWAHLDSD-UHFFFAOYSA-N

• N1-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide is a useful research compound. Its molecular formula is C20H23N3O3S and its molecular weight is 385.48. The purity is usually 95%.

((2R,6S)-Piperidine-2,6-diyl)dimethanol hydrochloride

In Stock

• CAS RN:
• 2230789-51-0

• Formula:
• C7H16ClNO2

• InChI:
• InChI=1S/C7H15NO2.ClH/c9-4-6-2-1-3-7(5-10)8-6;/h6-10H,1-5H2;1H/t6-,7+;

• InChIKey:
• SAQPWGMMNZPSPU-UKMDXRBESA-N

• ((2R,6S)-Piperidine-2,6-diyl)dimethanol hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO2 and its molecular weight is 181.66. The purity is usually 95%.